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Compound of Interest

Compound Name: Elastatinal

Cat. No.: B1671161

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Elastatinal, a potent microbial-derived
inhibitor of elastase. The content covers its chemical structure, mechanism of action, inhibitory
kinetics, and its impact on relevant biological pathways. Detailed experimental protocols are
provided to facilitate further research and development.

Core Properties of Elastatinal

Elastatinal is a peptide aldehyde produced by various species of Actinomycetes. It is
recognized for its potent and competitive inhibition of elastase, a serine protease responsible
for the breakdown of elastin.

Chemical Structure and Properties

Elastatinal is a tetrapeptide derivative with a C-terminal aldehyde group, which is crucial for its
inhibitory activity.
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Property Value
Molecular Formula C21H36NsO7
Molecular Weight 512.56 g/mol [1]

CC(C)CC(C(=0)O)NC(=0)NC(CLCCN=C(N1)N)

Canonical SMILES
C(=0O)NC(CCC(=0)N)C(=0O)NC(C)C=0]2]

Solubility Soluble in water (up to 20 mg/mL)[1]

Caption: Key chemical and physical properties of Elastatinal.

Mechanism of Action: Elastase Inhibition

Elastatinal functions as a competitive inhibitor of elastase. It binds to the active site of the
enzyme, mimicking the substrate and forming a stable, reversible complex. This prevents the
natural substrate, elastin, from binding and being hydrolyzed. While some sources describe the
inhibition as irreversible, it is more accurately characterized as a slow, tight-binding competitive

inhibition.
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Mechanism of Elastase Inhibition by Elastatinal
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Modulation of Osteoclast Differentiation by Neutrophil Elastase and Elastatinal
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Workflow for Elastase Inhibition Assay
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-Depth Technical Guide to the Structure and
Function of Elastatinal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671161#understanding-the-structure-of-elastatinal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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